Cas no 24526-89-4 (4-(4-Chloroanilino)-2h-Chromen-2-One)

• Product Name: 4-(4-Chloroanilino)-2h-Chromen-2-One
• CAS No: 24526-89-4
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• MDL: MFCD02325293
• CID: 270200
• PubChem ID: 2763567
• Update Time: 2025-06-08

4-(4-Chloroanilino)-2h-Chromen-2-One Chemical and Physical Properties

Names and Identifiers

• 4-((4-Chlorophenyl)amino)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one,4-[(4-chlorophenyl)amino]-
• 4-(4-chloroanilino)-2H-chroMen-2-one
• 4-(4-chloroanilino)chromen-2-one
• 4-(4'-chlorophenylamino)coumarin
• chloroanilinochromenone
• A877885
• 4-[(4-chlorophenyl)amino]-2H-chromen-2-one
• CS-0336240
• 4-(4-chlorophenylamino)-2H-chromen-2-one
• AKOS005069967
• DTXSID00377022
• 2H-1-Benzopyran-2-one, 4-[(4-chlorophenyl)amino]-
• 1W-0293
• FT-0680168
• Oprea1_376411
• MFCD02325293
• 4-(4-Chloroanilino)-2H-1-benzopyran-2-one
• 24526-89-4
• J-513160
• 4-[(4-chlorophenyl)amino]chromen-2-one
• AI-204/31681062
• 4-(4-Chloroanilino)-2h-Chromen-2-One

• MDL： MFCD02325293
• Inchi： 1S/C15H10ClNO2/c16-10-5-7-11(8-6-10)17-13-9-15(18)19-14-4-2-1-3-12(13)14/h1-9,17H
• InChI Key： XTKKFDIRDFFXEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC1=CC(=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 271.04000
• Monoisotopic Mass: 271.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.8

Experimental Properties

• Density: 1.415
• Melting Point: 299-301°C
• Boiling Point: 451°Cat760mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.696
• PSA: 42.24000
• LogP: 4.26300

4-(4-Chloroanilino)-2h-Chromen-2-One Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(4-Chloroanilino)-2h-Chromen-2-One

Recent Advances in the Study of 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4)

The compound 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This coumarin derivative, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on elucidating the molecular interactions of 4-(4-Chloroanilino)-2h-Chromen-2-One with various biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on specific kinases involved in inflammatory pathways. The compound exhibited a high binding affinity to the ATP-binding site of these kinases, as confirmed by X-ray crystallography and molecular docking simulations. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another significant area of research involves the compound's anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(4-Chloroanilino)-2h-Chromen-2-One induced apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of intrinsic apoptotic pathways. The study highlighted the compound's ability to modulate key proteins such as Bcl-2 and caspase-3, making it a promising candidate for further preclinical evaluation.

In addition to its therapeutic potential, recent advancements in the synthesis and optimization of 4-(4-Chloroanilino)-2h-Chromen-2-One have been reported. Researchers have developed more efficient synthetic routes to improve yield and purity, as detailed in a 2023 publication in Tetrahedron Letters. These methodological improvements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising findings, challenges remain in the development of 4-(4-Chloroanilino)-2h-Chromen-2-One as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 4-(4-Chloroanilino)-2h-Chromen-2-One (CAS: 24526-89-4) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthetic chemistry, position it as a valuable compound for further investigation. Future studies should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages.